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Compound of Interest

Compound Name: (R)-CE3F4

Cat. No.: B2854322

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Epacl inhibitor (R)-CE3F4 with
alternative compounds, supported by experimental data. The information is intended to aid
researchers in selecting the appropriate tools for studying the role of Exchange protein directly
activated by cAMP (Epac) signaling in various physiological and pathological processes.

Performance Comparison of Epac Inhibitors

(R)-CE3F4 is a potent and selective uncompetitive inhibitor of Epacl. Its performance, along
with that of other commonly used Epac inhibitors, is summarized below. The data highlights the
varying potencies and selectivities of these compounds for the two main Epac isoforms, Epacl
and Epac2.
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Epacl Signaling Pathway and Inhibition

The following diagram illustrates a simplified Epacl signaling cascade and the points of
intervention for inhibitors like (R)-CE3F4. Activation of G-protein coupled receptors (GPCRS)
leads to the production of cyclic AMP (CAMP), which in turn activates Epacl. Activated Epacl
promotes the exchange of GDP for GTP on the small G-protein Rapl, initiating downstream
signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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